Cas no 62122-13-8 (Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)-)

• Product Name: Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)-
• CAS No: 62122-13-8
• MF: C₁₂H₁₇ClO₃S
• MW: 276.779581785202
• CID: 457300
• PubChem ID: 45156381
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)-
• 4-hydroxy-3,5-di(propan-2-yl)benzenesulfonyl chloride
• 62122-13-8
• DTXSID90669509
• SCHEMBL11529037
• 4-Hydroxy-3,5-di(propan-2-yl)benzene-1-sulfonyl chloride

• Inchi： 1S/C12H17ClO3S/c1-7(2)10-5-9(17(13,15)16)6-11(8(3)4)12(10)14/h5-8,14H,1-4H3
• InChI Key： GDBUGDYIAMHLPL-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=C(C=1)C(C)C)O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 276.05881
• Monoisotopic Mass: 276.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 3.8

Experimental Properties

• PSA: 54.37